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Compound of Interest

Compound Name: Niraparib hydrochloride

Cat. No.: B1511887

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Niraparib is a potent and selective inhibitor of poly(ADP-ribose) polymerase (PARP) enzymes,

specifically PARP-1 and PARP-2, which are critical components of the DNA damage repair

machinery.[1][2] By impeding the repair of single-strand DNA breaks, niraparib leads to the

accumulation of double-strand breaks during DNA replication, ultimately inducing synthetic

lethality in cancer cells with deficiencies in other DNA repair pathways, such as those with

BRCA1/2 mutations.[3][4] These application notes provide detailed protocols for the

preparation of niraparib stock solutions for use in cell culture experiments, ensuring accurate

and reproducible results for in vitro studies.
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Property Value Reference

Molecular Weight 320.39 g/mol [5]

Formula C19H20N4O [5]

CAS Number 1038915-60-4 [5]

Appearance Yellow solid [5]

Solubility of Niraparib

Solvent Solubility (mg/mL)
Molar
Concentration
(mM)

Notes

DMSO 65.63 204.84

Sonication is

recommended.[5] Use

fresh DMSO as

moisture can reduce

solubility.[6]

Ethanol 60 187.27
Sonication is

recommended.[5]

Water < 1
Insoluble or slightly

soluble
[5]

Recommended Storage Conditions
Solution Type

Storage
Temperature

Duration Notes

Powder -20°C 3 years [5]

In Solvent (e.g.,

DMSO)
-80°C 1 year

[5] Aliquot to avoid

repeated freeze-thaw

cycles.[6][7]

In Solvent (e.g.,

DMSO)
-20°C 1 month [6][7]
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Experimental Protocols
Protocol 1: Preparation of a High-Concentration
Niraparib Stock Solution in DMSO
This protocol describes the preparation of a 50 mM niraparib stock solution in dimethyl

sulfoxide (DMSO).

Materials:

Niraparib powder (molecular weight: 320.39 g/mol )

Anhydrous dimethyl sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[5]

Sterile pipette tips

Procedure:

Calculate the required mass of niraparib:

To prepare 1 mL of a 50 mM stock solution, the required mass is calculated as follows:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 50 mmol/L x 0.001 L x 320.39 g/mol = 16.02 mg

Weighing Niraparib:

Carefully weigh out 16.02 mg of niraparib powder using a calibrated analytical balance

and place it into a sterile microcentrifuge tube.
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Dissolving in DMSO:

Add 1 mL of anhydrous DMSO to the microcentrifuge tube containing the niraparib

powder.

Mixing:

Vortex the solution vigorously for 1-2 minutes to facilitate dissolution.

If the niraparib does not fully dissolve, sonicate the tube for 5-10 minutes in a water bath

sonicator.[5] Visually inspect the solution to ensure it is clear and free of particulates.

Aliquoting and Storage:

Once fully dissolved, aliquot the 50 mM niraparib stock solution into smaller, single-use

volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.

Store the aliquots at -80°C for long-term storage (up to 1 year) or at -20°C for short-term

storage (up to 1 month).[5][6] Avoid repeated freeze-thaw cycles.[6]

Protocol 2: Preparation of Working Solutions for Cell
Culture Experiments
This protocol outlines the dilution of the high-concentration stock solution to prepare working

solutions for treating cells in culture. The final concentration of DMSO in the cell culture

medium should be kept low (typically ≤ 0.5%) to avoid solvent-induced cytotoxicity.[6]

Materials:

50 mM Niraparib stock solution in DMSO (from Protocol 1)

Sterile, pre-warmed cell culture medium appropriate for your cell line

Sterile microcentrifuge tubes

Sterile pipette tips

Procedure:
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Thaw the Stock Solution:

Thaw a single aliquot of the 50 mM niraparib stock solution at room temperature.

Serial Dilutions:

Perform serial dilutions of the stock solution in sterile cell culture medium to achieve the

desired final concentrations. For example, to prepare a 100 µM working solution from a 50

mM stock:

Dilute the 50 mM stock 1:500 (e.g., add 2 µL of 50 mM stock to 998 µL of cell culture

medium).

Treatment of Cells:

Add the appropriate volume of the working solution to your cell culture plates to achieve

the desired final concentration. For example, to achieve a final concentration of 10 µM in a

well containing 1 mL of medium, add 100 µL of the 100 µM working solution.

Ensure that the final DMSO concentration in the culture medium is below cytotoxic levels

(e.g., for a final niraparib concentration of 10 µM prepared from a 50 mM stock, the final

DMSO concentration would be 0.02%).

Vehicle Control:

Prepare a vehicle control by adding the same volume of DMSO (diluted in cell culture

medium to match the highest concentration of niraparib treatment) to control wells. This

accounts for any effects of the solvent on the cells.

Typical Working Concentrations:

The effective concentration of niraparib can vary significantly depending on the cell line and the

experimental endpoint. IC50 values have been reported to range from the nanomolar to the

micromolar range. For example, in some cancer cells with BRCA mutations, the CC50 is in the

10-100 nM range.[6] In other cell lines, such as MIA-PaCa-2 and PANC-1, IC50 values were

reported to be 26 µM and 50 µM, respectively.[5][8] It is recommended to perform a dose-
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response experiment to determine the optimal concentration for your specific cell line and

assay.
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Caption: Mechanism of action of Niraparib.

Experimental Workflow for Niraparib Stock Solution
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Caption: Workflow for preparing Niraparib stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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